Cas no 89677-55-4 (PHENOL, 4-BROMO-2-(METHYLTHIO)-)
89677-55-4 structure
Product Name:PHENOL, 4-BROMO-2-(METHYLTHIO)-
CAS No:89677-55-4
MF:C7H7BrOS
MW:219.098880052567
CID:3486332
PubChem ID:72223804
Update Time:2025-04-21
PHENOL, 4-BROMO-2-(METHYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- PHENOL, 4-BROMO-2-(METHYLTHIO)-
- 4-BROMO-2-(METHYLSULFANYL)PHENOL
- 4-BROMO-2-(METHYLTHIO)PHENOL
- EN300-7654072
- 89677-55-4
- MB28713
-
- Inchi: 1S/C7H7BrOS/c1-10-7-4-5(8)2-3-6(7)9/h2-4,9H,1H3
- InChI Key: YSGPDWSKEQRGBW-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(Br)C=C1SC
Computed Properties
- Exact Mass: 217.94010Da
- Monoisotopic Mass: 217.94010Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.5Ų
PHENOL, 4-BROMO-2-(METHYLTHIO)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7654072-0.05g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 0.05g |
$229.0 | 2024-05-22 | |
| Enamine | EN300-7654072-0.1g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 0.1g |
$342.0 | 2024-05-22 | |
| Enamine | EN300-7654072-0.25g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 0.25g |
$487.0 | 2024-05-22 | |
| Enamine | EN300-7654072-0.5g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 0.5g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-7654072-1.0g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-7654072-2.5g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-7654072-5.0g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-7654072-10.0g |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 10.0g |
$4236.0 | 2024-05-22 | |
| Aaron | AR029233-50mg |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 50mg |
$340.00 | 2025-02-17 | |
| Aaron | AR029233-100mg |
4-bromo-2-(methylsulfanyl)phenol |
89677-55-4 | 95% | 100mg |
$496.00 | 2025-02-17 |
PHENOL, 4-BROMO-2-(METHYLTHIO)- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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